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Compound of Interest

Compound Name: Melissate

Cat. No.: B1234502 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Methyl Melissate. Adherence to these procedural guidelines is critical for ensuring laboratory

safety and environmental responsibility.

Immediate Safety and Logistical Information
Methyl melissate is not classified as a hazardous substance under OSHA 29 CFR 1910.1200.

[1] However, standard laboratory chemical handling and disposal protocols should be followed.

All waste disposal must comply with local, state, and federal regulations.[1]

Key Safety Precautions:
Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses and

gloves, when handling Methyl Melissate.

Ventilation: Use in a well-ventilated area.

Ignition Sources: As it is a combustible solid, avoid generating dust clouds which may form

explosive mixtures with air.[1] Keep away from open flames and other ignition sources.[1]

Spills: In case of a minor spill, clean up immediately. For major spills, evacuate the area and

alert emergency responders.[1]
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Quantitative Data
The following table summarizes the key physical and chemical properties of Methyl Melissate
relevant to its handling and disposal.

Property Value Reference

Molecular Formula C₃₁H₆₂O₂ [2]

Molecular Weight 466.83 g/mol [2]

Appearance White solid [1]

Water Solubility Insoluble [1]

Hazard Classification
Not considered a hazardous

substance
[1]

Disposal Protocols
The following step-by-step procedure outlines the recommended disposal plan for Methyl

Melissate.

Step 1: Waste Identification and Segregation
Identify Waste: Clearly identify the waste as Methyl Melissate.

Segregate: Do not mix Methyl Melissate waste with hazardous waste streams (e.g.,

halogenated solvents, heavy metals). It should be collected in a dedicated, clearly labeled

waste container.

Step 2: Waste Collection and Storage
Container: Use a well-sealed, chemically compatible container for waste collection.

Labeling: Label the container clearly as "Non-hazardous Waste: Methyl Melissate".

Storage: Store the waste container in a designated, well-ventilated, and cool area away from

ignition sources.
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Step 3: Disposal Pathway Determination
Consult Local Regulations: Before disposal, consult your institution's Environmental Health

and Safety (EHS) department or local waste management authority to confirm the

appropriate disposal pathway for non-hazardous chemical waste.[1]

Recycling: If the material is unused or uncontaminated, explore recycling options.[1]

Incineration: For contaminated or used Methyl Melissate, incineration at a licensed facility is

a potential disposal option.

Landfill: As a last resort for uncontaminated material, disposal in a sanitary landfill may be

permissible, subject to local regulations.

Diagrams
Methyl Melissate Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://datasheets.scbt.com/sc-328872.pdf
https://datasheets.scbt.com/sc-328872.pdf
https://www.benchchem.com/product/b1234502?utm_src=pdf-body
https://www.benchchem.com/product/b1234502?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methyl Melissate Disposal Workflow

Start

Assessment

Disposal Options

Final Step

Waste Methyl Melissate Generated

Is the waste contaminated?

Recycle

No

Incinerate at Licensed Facility

Yes

Dispose in Sanitary Landfill
(subject to local regulations)

If recycling is not feasible

Document Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Methyl Melissate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1234502?utm_src=pdf-body-img
https://www.benchchem.com/product/b1234502?utm_src=pdf-body
https://www.benchchem.com/product/b1234502?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. datasheets.scbt.com [datasheets.scbt.com]

2. scbt.com [scbt.com]

To cite this document: BenchChem. [Proper Disposal Procedures for Methyl Melissate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1234502#melissate-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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